From a precursor to an etchant: spontaneous inversion of the role of Au(iii) chloride for one-pot synthesis of smooth and spherical gold nanoparticles†
Nanoscale Advances Pub Date: 2019-04-15 DOI: 10.1039/C9NA00157C
Abstract
We report the inversion of the role of Au(III) chloride, from a gold precursor to an etchant, for the synthesis of smooth and spherical AuNPs with nanoscale size tunability in a one-pot-system. Inversion of the role of Au(III) chloride was achieved by regulating the ratio between the reducing agent and Au(III) chloride.
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